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Compound of Interest

Compound Name: Yhhu-3792

Cat. No.: B10825779

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Yhhu-3792 is a novel small molecule activator of the Notch signaling pathway. It has been
demonstrated to enhance the self-renewal capacity of neural stem cells (NSCs) both in vitro
and in vivo.[1][2][3] Preclinical studies in murine models have shown that administration of
Yhhu-3792 expands the NSC pool in the hippocampal dentate gyrus, promotes endogenous
neurogenesis, and improves spatial and episodic memory.[1][2] These findings suggest that
Yhhu-3792 holds potential as a research tool for investigating neurodegenerative diseases and
neural regeneration. This document provides detailed application notes and protocols for the
use of Yhhu-3792 in preclinical research settings.

Supplier and Purchasing Information

Yhhu-3792 is available from several suppliers for research purposes. Researchers should
always refer to the supplier's certificate of analysis for batch-specific information.
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Supplier Product Name Catalog Number
Tocris Bioscience Yhhu 3792 6599

R&D Systems Yhhu 3792 6599
MedChemExpress Yhhu-3792 HY-120782
Cambridge Bioscience Yhhu-3792 HY-120782-100mg
Fisher Scientific Tocris Bioscience Yhhu 3792 17-6599-10

Physicochemical Properties and Storage

Property Value Reference
Molecular Weight 436.93 g/mol (HCI salt)

Formula C24H24N40O2 - HCI

Purity >98%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Preparation of Stock Solutions:

For a 10 mM stock solution, dissolve 4.37 mg of Yhhu-3792 (HCI salt) in 1 mL of DMSO.
Prepare aliquots to avoid repeated freeze-thaw cycles. For cell culture experiments, further
dilute the stock solution in the appropriate culture medium to the desired final concentration.
For in vivo studies, the compound may be formulated in a suitable vehicle such as saline or a
solution containing DMSO and Tween 80, but researchers should validate the vehicle for the

specific application.

Mechanism of Action

Yhhu-3792 functions as an activator of the Notch signaling pathway.[1][2] This pathway is
crucial for regulating the self-renewal and differentiation of neural stem cells. Yhhu-3792 has
been shown to promote the expression of the Notch target genes Hes3 and Hes5.[1][2] The
activation of this pathway by Yhhu-3792 |leads to an expansion of the neural stem cell pool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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